Cas no 53985-33-4 (2-methylsulfinyl-5-(trifluoromethyl)benzoic Acid)

• Product Name: 2-methylsulfinyl-5-(trifluoromethyl)benzoic Acid
• CAS No: 53985-33-4
• MF: C₉H₇F₃O₃S
• MW: 252.210292100906
• CID: 939436
• PubChem ID: 327170
• Update Time: 2025-04-19

2-methylsulfinyl-5-(trifluoromethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfinyl-5-(trifluoromethyl)benzoic Acid
• AC1L6ZX9
• NSC301160
• NSC-301160
• DTXSID90316228
• 53985-33-4
• DS-013469

• Inchi： 1S/C9H7F3O3S/c1-16(15)7-3-2-5(9(10,11)12)4-6(7)8(13)14/h2-4H,1H3,(H,13,14)
• InChI Key： ZNCDFZLBNYSJKX-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C(F)(F)F)=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 252.00681
• Monoisotopic Mass: 252.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37
• LogP: 3.00670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives